![molecular formula C15H12N6O B5643963 2-methyl-5-{[3-(3-pyridazinyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-benzimidazole](/img/structure/B5643963.png)
2-methyl-5-{[3-(3-pyridazinyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-5-{[3-(3-pyridazinyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-benzimidazole is a compound associated with the benzimidazole and oxadiazole families. These molecules are known for their wide range of biological activities and have been studied extensively for their therapeutic potentials.
Synthesis Analysis
The synthesis of related benzimidazole derivatives typically involves a tandem reaction under mild conditions. An efficient method is employed in constructing the benzimidazole moiety, involving key steps like cyclization and condensation reactions. The synthesis pathway often starts from simple precursors and utilizes catalytic amounts of reagents under controlled conditions to achieve high purity and yield of the target compound (Yang et al., 2011).
Molecular Structure Analysis
The molecular structure of compounds within this category is typically established using techniques such as FTIR, NMR (both ^1H and ^13C), and HRMS. X-ray crystallography is also utilized to precisely determine the spatial arrangement of atoms within the molecule. This structural information is crucial for understanding the compound's chemical behavior and biological interactions (Yang et al., 2011).
Chemical Reactions and Properties
Benzimidazole derivatives like 2-methyl-5-{[3-(3-pyridazinyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-benzimidazole participate in various chemical reactions based on their functional groups. They can undergo substitution reactions, coupling with different moieties, and exhibit fluorescence under certain conditions. The chemical properties are influenced by the nature of the substituents and the overall molecular framework, which dictate their reactivity and interaction with biological targets (Rathore et al., 2014).
properties
IUPAC Name |
5-[(2-methyl-3H-benzimidazol-5-yl)methyl]-3-pyridazin-3-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N6O/c1-9-17-11-5-4-10(7-13(11)18-9)8-14-19-15(21-22-14)12-3-2-6-16-20-12/h2-7H,8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRAJODMNUQNIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)CC3=NC(=NO3)C4=NN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.